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Compound of Interest

N,N-bis (2-hydroxyethyl)
Compound Name:

tridecylamine
CAS No.: 68155-05-5
Cat. No.: B1266714

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for N,N-bis(2-
hydroxyethyl) tridecylamine, a non-ionic surfactant utilized in various industrial applications.
This document synthesizes available data on its chemical and physical properties, toxicological
profile, handling procedures, and environmental impact to inform safe laboratory and
manufacturing practices.

Chemical Identification and Physical Properties

N,N-bis(2-hydroxyethyl) tridecylamine is identified by several CAS numbers, often indicating its
presence in mixtures with varying alkyl chain lengths (C10-C16). For the purposes of this
guide, the primary focus is on the tridecyl (C13) derivative.
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Property Value Source

) N,N-bis(2-hydroxyethyl)
Chemical Name _ _ -
tridecylamine

2-[2-
hydroxyethyl(tridecyl)amino]eth
Synonyms Y y- Y Y ) [1][2]
anol; Amides, C10-16, N,N-
bis(hydroxyethyl)
CAS Number 18312-57-7; 68155-05-5 [11[2]
Molecular Formula C17H37NO2 [1]
Molecular Weight 287.48 g/mol [1]

White to off-white solid or
Appearance colorless to pale yellow [3]

viscous liquid

N Slightly soluble in chloroform
Solubility [3]
and methanol

Toxicological Profile

The primary hazards associated with N,N-bis(2-hydroxyethyl) tridecylamine are skin and eye
irritation.[3] Due to a lack of specific quantitative toxicological data for this compound,
information from closely related long-chain alkyl diethanolamines and amides is used for a
comprehensive assessment.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/35331854/
https://pubmed.ncbi.nlm.nih.gov/28094534/
https://pubmed.ncbi.nlm.nih.gov/35331854/
https://pubmed.ncbi.nlm.nih.gov/28094534/
https://pubmed.ncbi.nlm.nih.gov/35331854/
https://pubmed.ncbi.nlm.nih.gov/35331854/
https://iivs.org/2014/01/01/predicting-ocular-irritation-of-surfactants-using-the-bovine-corneal-opacity-and-permeability-assay/
https://iivs.org/2014/01/01/predicting-ocular-irritation-of-surfactants-using-the-bovine-corneal-opacity-and-permeability-assay/
https://iivs.org/2014/01/01/predicting-ocular-irritation-of-surfactants-using-the-bovine-corneal-opacity-and-permeability-assay/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Endpoint Result Comments Source

o Based on GHS
o Causes skin irritation o
Skin Irritation classifications for [4]
(H315) i
similar substances.

] Based on GHS
o Causes serious eye o
Eye Irritation o classifications for [4]
irritation (H319) o
similar substances.

] Based on GHS
_ o May cause respiratory o
Respiratory Irritation T classifications for [4]
irritation (H335) o
similar substances.

Data for N,N-bis(2-
o LD50 > 2,000 mg/kg
Acute Oral Toxicity (ra) hydroxyethyl)dodecan  [5]
ra
amide.

Based on an

assessment of N,N-
o No concern for )
enotoxicity is(2-
Genotoxicit . bis(2 [6]
genotoxicity
hydroxyethyl)stearyla

mine.

Based on a 90-day

oral toxicity study of

Repeated Dose NOAEL: 30 mg/kg the read-across 7]
Toxicity bw/day substance bis(2-
hydroxyethyl)oleylami
ne.

Experimental Protocols for Irritation Assessment

Standardized in vitro methods are available to assess the skin and eye irritation potential of
surfactants, avoiding the use of animal testing.

e Bovine Corneal Opacity and Permeability (BCOP) Assay (OECD TG 437): This ex vivo assay
is used to identify substances that cause severe eye irritation.[3] It measures changes in
corneal opacity and permeability after exposure to a test substance.
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e Reconstructed Human Epidermis (RhE) Models (OECD TG 439): Models such as the
EpiDerm™ Skin Model are used to evaluate skin irritation.[8][9] These three-dimensional

tissue models mimic human skin and assess cell viability after exposure to a test substance.

Handling, Storage, and Personal Protective

Equipment

Safe handling and storage are crucial to minimize exposure and associated risks.

Aspect Recommendation Source
Use in a well-ventilated area.
Ventilation Local exhaust ventilation may [9]

be necessary.

Personal Protective Equipment

- Eye Protection: Safety

goggles or face shield. - Hand

Protection: Impervious gloves.

- Body Protection: Protective

clothing.

[3]

Avoid contact with skin and

eyes. Do not eat, drink, or

Handling smoke when handling. Wash [9]
hands thoroughly after
handling.
Keep container tightly closed
in a cool, dry, and well-
Storage [3]

ventilated place. Store away

from strong oxidizing agents.

First Aid and Emergency Procedures

In the event of exposure or a spill, the following procedures should be followed.

First Aid Measures
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Exposure Route First Aid Action

Remove contaminated clothing 2. Wash with plenty of soap and water

Rinse cautiously with water for several minutes eI Remove contact lenses, if present and easy to do Medical Attention
A
p

|Seek medical advice if irritation persists or if you feel unwea

Rinse mouth. Do NOT induce vomiting

1

1008

Click to download full resolution via product page

Caption: First aid procedures for N,N-bis(2-hydroxyethyl) tridecylamine exposure.

Spill Response Protocol
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(Ensure adequate ventilatiorD

@Vear appropriate Personal Protective Equipment (PPED

@ontain the spill with inert absorbent materiaD

'

@ollect spilled material into a suitable container for disposal

'

(Clean the affected area thorough@

=

Dispose of waste according to local regulations

Click to download full resolution via product page

Caption: Workflow for responding to a spill of N,N-bis(2-hydroxyethyl) tridecylamine.

Fire and Explosion Hazard Data
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Parameter Information Source

Water spray, foam, dry

Extinguishing Media chemical, carbon dioxide [5]
(CO2)
Unsuitable Extinguishing ) )
) High volume water jet [5]
Media
May produce carbon
Hazardous Combustion monoxide, carbon dioxide, and
Products nitrogen oxides upon
combustion.
Wear self-contained breathing
Firefighting Procedures apparatus (SCBA) and full -

protective gear.

Ecological Information

N,N-bis(2-hydroxyethyl) tridecylamine and related long-chain alkyl amines are expected to
have moderate toxicity to aquatic organisms. However, they are also considered to be readily
biodegradable with a low potential for bioaccumulation.[10]
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Aspect Finding Comments Source

) Based on an
) o Moderately toxic to
Aquatic Toxicity ) ) assessment of [10]
aquatic organisms.

oleamide DEA.
_ Based on an
) ) Readily
Biodegradation ) assessment of [10]

biodegradable. )
oleamide DEA.

Low potential for
Based on an

) ] bioaccumulation
Bioaccumulation assessment of [10]
(Calculated BCF:

oleamide DEA.
112.53 L/kg).
Expected to adsorb Based on an
Environmental Fate strongly to soil and assessment of [10]
sediment. oleamide DEA.

Disposal Considerations

Dispose of N,N-bis(2-hydroxyethyl) tridecylamine and its containers in accordance with local,
regional, and national regulations. Avoid release into the environment.

Regulatory Information

This substance is subject to various chemical inventory regulations. It is important to consult
the specific regulations of the country in which it is being used. For example, it is listed on the
Australian Inventory of Chemical Substances (AICS).[10]

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) provided by the
manufacturer. Users should always consult the specific SDS for the product they are using and
adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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